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Compound of Interest

Compound Name: JNJ-17156516

Cat. No.: B1672998

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of INJ-
17156516, a potent and selective cholecystokinin 1 (CCK1) receptor antagonist, for use in
various experimental settings.[1][2][3] Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Compound Information
e Compound Name: JNJ-17156516

o Mechanism of Action: Selective CCK1 receptor antagonist.[1][2][3]

e Molecular Weight: 481.37 g/mol

Solubility Data

Precise solubility data for INJ-17156516 is not readily available in public literature. However,
based on the general characteristics of similar small molecule inhibitors and information
available for other JNJ compounds, the following table provides estimated solubility in common
laboratory solvents. Researchers should perform their own solubility tests for precise
measurements.
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Estimated Estimated Molar
Solvent . . Notes
Solubility (mg/mL) Solubility (mM)

Commonly used for
reparing high-
DMSO ~14 ~29 preparing ] g
concentration stock

solutions.

May be suitable for
Ethanol ~2 ~4.15 some in vivo and in

vitro applications.

Not recommended for
Water Sparingly soluble Sparingly soluble primary stock solution
preparation.

Note: The solubility values for DMSO and Ethanol are extrapolated from data for a similar JNJ
compound, JNJ-7777120, and should be considered as an estimate.[4]

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of JINJ-17156516 for subsequent
dilution to working concentrations.

Materials:

JNJ-17156516 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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» Weighing: Carefully weigh the desired amount of INJ-17156516 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM or 20 mM).

» Dissolution: Vortex the solution for several minutes until the compound is completely
dissolved. Gentle warming (to no more than 37°C) may be applied if necessary, but care
should be taken to avoid degradation.

o Storage: Store the stock solution in tightly sealed amber vials at -20°C for long-term storage
(months to years) or at 4°C for short-term storage (days to weeks).[3]

Preparation of Working Solutions

Objective: To dilute the high-concentration stock solution to the final working concentration
required for the experiment.

Materials:

JNJ-17156516 stock solution (in DMSO)

Appropriate aqueous buffer (e.g., PBS, cell culture medium)

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes
Procedure:

o Pre-dilution (optional but recommended): To minimize precipitation, it is advisable to first
dilute the DMSO stock solution with the aqueous buffer in a stepwise manner. For example,
a 1:10 dilution followed by a further dilution to the final concentration.

 Final Dilution: Add the required volume of the JNJ-17156516 stock solution to the
appropriate volume of the pre-warmed (if applicable) agueous buffer.
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e Mixing: Gently mix the solution by inverting the tube or by gentle pipetting. Avoid vigorous
vortexing, which can cause precipitation.

» Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

o Use Immediately: It is recommended to prepare working solutions fresh for each experiment
and use them immediately. Do not store agueous working solutions for extended periods.

Visualization of Key Processes
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing JNJ-17156516 solutions.
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Caption: CCK1 receptor signaling pathways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.JNJ-17156516 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
e 2. medchemexpress.com [medchemexpress.com]

e 3. medkoo.com [medkoo.com]

» 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

» 5. Different downstream signalling of CCK1 receptors regulates distinct functions of CCK in
pancreatic beta cells - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Dissolving JNJ-17156516 for Scientific Experiments: A
Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672998#how-to-dissolve-jnj-17156516-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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